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Abstract
Primisulfuron-methyl is a selective post-emergence sulfonylurea herbicide.[1] It is utilized for

the control of a variety of grass and broadleaf weeds, primarily in corn cultivation.[1] Its

herbicidal activity stems from the inhibition of the acetolactate synthase (ALS) enzyme, a

critical component in the biosynthetic pathway of branched-chain amino acids in plants.[1][2][3]

[4][5][6] This document provides a comprehensive overview of the chemical and physical

properties of Primisulfuron-methyl, its mechanism of action, and detailed experimental

protocols for its analysis.

Chemical and Physical Properties
Primisulfuron-methyl is a colorless, crystalline solid.[7] The fundamental chemical and

physical characteristics of Primisulfuron-methyl are summarized in the table below for ease

of reference.
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Property Value Source(s)

Chemical Formula C₁₅H₁₂F₄N₄O₇S [1][3]

Molecular Weight 468.3 g/mol [1]

CAS Number 86209-51-0 [3][8][9][10]

IUPAC Name

methyl 2-[[[[4,6-

bis(difluoromethoxy)pyrimidin-

2-

yl]amino]carbonyl]amino]sulfon

yl]benzoate

[8]

Synonyms Beacon, Tell, CGA-136872 [3][8]

Melting Point
194.8-197.4 °C (with

decomposition)
[8]

Solubility (at 25 °C)

Acetone: 35,000 mg/L,

Ethanol: 1000 mg/L, Toluene:

570 mg/L, n-octanol: 7.7 mg/L,

n-hexane: 1.5 mg/L

[8]

Water Solubility 70 mg/L (at 20 °C) [7]

Vapor Pressure <5 x 10⁻³ mPa (at 25 °C) [8]

pKa 5.1 [8]

Log Kow (Octanol-Water

Partition Coefficient)
0.06 (at 25 °C) [8]

Mechanism of Action: Inhibition of Acetolactate
Synthase
The primary mode of action of Primisulfuron-methyl is the inhibition of the enzyme

acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2][3][4][5]

[6] This enzyme is pivotal in the biosynthesis of the branched-chain amino acids: valine,

leucine, and isoleucine.[1][3][4][5] As these amino acids are essential for protein synthesis and,
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consequently, cell division and growth, the inhibition of ALS leads to a cessation of growth in

susceptible plants.[2][3][5]

Primisulfuron-methyl is absorbed through both the foliage and roots of the plant and is

translocated to the growing points where it exerts its inhibitory effect on ALS.[1][3] The

inhibition of this enzymatic pathway ultimately results in the death of the weed.

Below is a diagram illustrating the signaling pathway affected by Primisulfuron-methyl.
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Mechanism of action of Primisulfuron-methyl.

Experimental Protocols
Synthesis of Primisulfuron-methyl
A general method for the synthesis of Primisulfuron-methyl involves the reaction of 2-

sulfamoylchloride benzoic acid with 2-amino-4,6-difluoromethoxypyrimidine.[8] Another

described synthesis route reacts 2-amino, 4,6-dihydroxy-pyrimidine with a fluorinating reagent

to produce the key intermediate 2-amino, 4,6-bis(difluoro-methoxy)pyrimidine.[7] This

intermediate is then reacted with o-methoxycarbonyl benzenesulfonyl isocyanate to yield

Primisulfuron-methyl.[7]
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Analytical Method for the Determination of
Primisulfuron-methyl in Soil
This protocol is based on the EPA method GRM070.02A and is suitable for the quantification of

Primisulfuron-methyl residues in soil samples.[9]

3.2.1. Extraction

Weigh 50 g of soil into a 250 mL flask.

Add 100 mL of an extraction solvent mixture of acetonitrile/water/concentrated ammonium

hydroxide (90/8/2 v/v/v).[9]

Shake the flask for one hour at room temperature.[9]

Filter the extract and collect the supernatant.

3.2.2. Cleanup

Take an aliquot of the extract and evaporate it to a small volume using a rotary evaporator.[9]

Dilute the concentrated extract with 0.1 M sodium carbonate (Na₂CO₃) aqueous solution.[9]

Partition the alkaline aqueous solution with toluene to remove nonpolar interferences.[9]

Acidify the aqueous phase with dilute phosphoric acid and partition again with

dichloromethane.[9]

Evaporate the dichloromethane phase to dryness.[9]

Dissolve the residue in acetonitrile and evaporate again to remove any residual water.[9]

Perform a final cleanup step using an Alumina Sep-Pak cartridge.[9]

3.2.3. Quantification

Dissolve the final residue in a suitable solvent for analysis.
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Analyze the sample using High-Performance Liquid Chromatography (HPLC) with UV

detection at 234 nm.[9]

For more sensitive and specific quantification, especially in complex matrices, Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS) can be employed as an

alternative determination step.[9]

The limit of quantitation (LOQ) for this method is established at 0.01 ppm (mg/kg) for the

analysis of Primisulfuron-methyl in soil.[9]

Below is a workflow diagram for the analytical determination of Primisulfuron-methyl in soil.
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Analytical workflow for Primisulfuron-methyl in soil.
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Analytical Method for the Determination of
Primisulfuron-methyl in Water
This protocol is based on the EPA method GRM070.01A and is designed for the analysis of

Primisulfuron-methyl in water samples.[10]

3.3.1. Sample Preparation

Take a 20 mL subsample of the water and transfer it to a 50 mL polypropylene centrifuge

tube.[10]

Acidify the sample with acetic acid.[10]

3.3.2. Quantification

Directly inject the acidified sample into a Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS) system for analysis.[10]

The limit of quantitation (LOQ) for this method is 0.05 ppb (µg/L) for Primisulfuron-methyl in
ground water.[10]

Conclusion
Primisulfuron-methyl is a potent and selective herbicide with a well-defined mechanism of

action targeting the ALS enzyme in plants. The provided data and protocols offer a

comprehensive technical resource for researchers and scientists working with this compound.

The detailed analytical methods are crucial for residue analysis and environmental monitoring,

ensuring its safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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